Cas no 2179914-30-6 (1-[4-(1,1-Dioxido-2-isothiazolidinyl)-1-piperidinyl]-2-propen-1-one)

• Product Name: 1-[4-(1,1-Dioxido-2-isothiazolidinyl)-1-piperidinyl]-2-propen-1-one
• CAS No: 2179914-30-6
• MF: C₁₁H₁₈N₂O₃S
• MW: 258.337221622467
• CID: 5409284
• Update Time: 2025-10-28

1-[4-(1,1-Dioxido-2-isothiazolidinyl)-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1,1-Dioxido-2-isothiazolidinyl)-1-piperidinyl]-2-propen-1-one

• Inchi： 1S/C11H18N2O3S/c1-2-11(14)12-7-4-10(5-8-12)13-6-3-9-17(13,15)16/h2,10H,1,3-9H2
• InChI Key： SLDRXGQRERTVGB-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2CCCS2(=O)=O)CC1)(=O)C=C

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 463.1±48.0 °C(Predicted)
• pka: -1.83±0.40(Predicted)

Additional information on 1-[4-(1,1-Dioxido-2-isothiazolidinyl)-1-piperidinyl]-2-propen-1-one

Introduction to 1-[4-(1,1-Dioxido-2-isothiazolidinyl)-1-piperidinyl]-2-propen-1-one (CAS No. 2179914-30-6)

The compound 1-[4-(1,1-Dioxido-2-isothiazolidinyl)-1-piperidinyl]-2-propen-1-one, identified by its CAS number 2179914-30-6, represents a significant advancement in the field of medicinal chemistry and pharmacology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique combination of functional groups within its structure, including the piperidinyl and isothiazolidinyl moieties, positions it as a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating nitrogen-containing rings such as piperidine and isothiazole derivatives. These structural motifs are well-known for their ability to modulate biological pathways and exhibit a wide range of pharmacological activities. The presence of the dioxido group in the isothiazolidinyl moiety further enhances the compound's complexity and potential for interactions with biological targets. Such structural features are often exploited to achieve high selectivity and efficacy in therapeutic interventions.

The synthesis of 1-[4-(1,1-Dioxido-2-isothiazolidinyl)-1-piperidinyl]-2-propen-1-one involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the propen-1-one functional group introduces a reactive site that can be further modified to tailor the compound's pharmacological profile. Advanced synthetic methodologies, including transition metal-catalyzed reactions and organometallic chemistry, have been employed to optimize the yield and purity of this compound. These techniques ensure that the final product meets the stringent requirements for preclinical and clinical studies.

In terms of biological activity, preliminary investigations suggest that 1-[4-(1,1-Dioxido-2-isothiazolidinyl)-1-piperidinyl]-2-propen-1-one exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The piperidinyl moiety is known to enhance binding affinity to biological targets, while the isothiazolidinyl group contributes to the compound's ability to modulate enzyme activity. These characteristics make it a valuable candidate for further exploration in the treatment of inflammatory diseases and other disorders associated with enzymatic dysregulation.

One of the most exciting aspects of this compound is its potential application in targeted therapy. By modifying specific functional groups, researchers can fine-tune its interactions with biological targets, leading to increased efficacy and reduced side effects. The use of computational modeling and molecular dynamics simulations has been instrumental in understanding how this compound interacts with its targets at the molecular level. These studies provide valuable insights into its mechanism of action and help guide future modifications for improved therapeutic outcomes.

The pharmaceutical industry has shown significant interest in developing novel compounds with enhanced pharmacological properties. 1-[4-(1,1-Dioxido-2-isothiazolidinyl)-1-piperidinyl]-2-propen-1-one fits well within this landscape, offering a unique combination of structural features that make it a versatile tool for drug discovery. Its potential applications extend beyond inflammation management to include neurodegenerative diseases, cancer therapy, and other areas where enzyme inhibition is crucial.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-[4-(1,1-Dioxido-2-isothiazolidinyl)-1-piperidinyl]-2-propen-1-one will play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge synthetic chemistry with advanced computational methods will be essential in realizing their full potential. Collaborative efforts between academic researchers and industry scientists are necessary to translate these findings into safe and effective treatments for patients worldwide.

The future prospects for this compound are promising, with ongoing studies aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. By leveraging the latest advancements in medicinal chemistry and biotechnology, researchers are poised to unlock the full potential of CAS No. 2179914-30-6, paving the way for innovative therapies that improve patient outcomes.